BENGHE Foundational & Exploratory

Check Availability & Pricing

Paxiphylline D chemical structure and properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Paxiphylline D

cat. No.: B15591972

Paxiphylline D: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Paxiphylline D is a naturally occurring alkaloid belonging to the complex family of
Daphniphyllum alkaloids. Isolated from the plant Daphniphyllum paxianum, this small molecule
has garnered interest within the scientific community due to its intricate chemical architecture
and potential biological activities, characteristic of this class of natural products. This technical
guide provides a detailed overview of the chemical structure, properties, and available
experimental data related to Paxiphylline D, serving as a foundational resource for
researchers in natural product chemistry, pharmacology, and drug discovery.

Chemical Structure and Properties

Paxiphylline D possesses a complex polycyclic ring system, a hallmark of the Daphniphyllum
alkaloid family. Its structure has been elucidated through extensive spectroscopic analysis,
including 2D NMR techniques, and the absolute configuration was definitively confirmed by

single-crystal X-ray diffraction.

Table 1: Chemical and Physical Properties of Paxiphylline D

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b15591972?utm_src=pdf-interest
https://www.benchchem.com/product/b15591972?utm_src=pdf-body
https://www.benchchem.com/product/b15591972?utm_src=pdf-body
https://www.benchchem.com/product/b15591972?utm_src=pdf-body
https://www.benchchem.com/product/b15591972?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15591972?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference

Chemical Identifiers
methyl
(1R,2S,3R,5R,6S,8R,10S)-2,6-
dimethyl-20-o0x0-8-

IUPAC Name N/A
azahexacyclo[11.5.1.11,5.02,1
0.03,8.016,19]icosa-13(19),16-
diene-17-carboxylate 8-oxide

CAS Number 1092555-02-6 N/A

Molecular Formula C23H29N0O4 N/A

Molecular Weight 383.48 g/mol N/A

Physical Properties

Melting Point Data not available
Boiling Point Data not available
Solubility Data not available

Spectroscopic Data

NMR (*H and =2C)

Data has been used for
structure elucidation but
specific shifts are not publicly

available in compiled format.

[1](2]

Mass Spectrometry

Data has been used for
structure elucidation but
specific m/z values are not
publicly available in compiled

format.

[1]2]

Experimental Protocols
Isolation of Paxiphylline D from Daphniphyllum

paxianum
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While a detailed, step-by-step protocol for the isolation of Paxiphylline D is not readily
available in the public domain, the general procedure for extracting Daphniphyllum alkaloids
can be summarized as follows. This workflow is based on common practices in natural product
chemistry.
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General Isolation Workflow for Daphniphyllum Alkaloids
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Caption: Generalized workflow for the isolation of Paxiphylline D.
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Methodology:

Collection and Preparation of Plant Material: The leaves, stems, or fruits of Daphniphyllum
paxianum are collected, dried, and ground into a fine powder.

Extraction: The powdered plant material is subjected to exhaustive extraction with an organic
solvent, typically methanol or ethanol, at room temperature or under reflux.

Acid-Base Partitioning: The resulting crude extract is concentrated and then subjected to an
acid-base liquid-liquid partitioning to separate the basic alkaloids from neutral and acidic
components. The extract is typically dissolved in an acidic aqueous solution (e.g., 5% HCI)
and washed with an organic solvent (e.g., ethyl acetate). The aqueous layer is then basified
(e.g., with NH40OH) and re-extracted with an organic solvent (e.g., chloroform or
dichloromethane) to yield the crude alkaloid fraction.

Chromatographic Separation: The crude alkaloid extract is then subjected to multiple steps
of column chromatography over stationary phases like silica gel or alumina, using a gradient
of solvents (e.g., hexane-ethyl acetate, chloroform-methanol) to separate the mixture into
fractions.

Purification: Fractions containing Paxiphylline D, as identified by thin-layer chromatography
(TLC) and analytical HPLC, are further purified using preparative high-performance liquid
chromatography (HPLC) to yield the pure compound.

Structure Elucidation: The structure of the isolated compound is confirmed using
spectroscopic methods such as H NMR, 13C NMR, 2D NMR (COSY, HSQC, HMBC), and
high-resolution mass spectrometry (HRMS), and finally confirmed by single-crystal X-ray
crystallography.[2]

Total Synthesis

The total synthesis of Paxiphylline D has not been explicitly detailed in the available literature.

However, the synthesis of other structurally related Daphniphyllum alkaloids, such as

Daphenylline and Calyciphylline N, has been achieved.[3][4] These synthetic routes often

involve complex, multi-step sequences that employ advanced organic chemistry reactions to

construct the intricate polycyclic core. Researchers aiming to synthesize Paxiphylline D would

likely draw inspiration from these established strategies.
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Biological Activity and Signaling Pathways

The specific biological activities of Paxiphylline D have not been extensively studied.
However, the broader class of Daphniphyllum alkaloids is known to exhibit a range of biological
effects, including cytotoxic, antioxidant, and vasorelaxant properties.[4] Further investigation is
required to determine the specific pharmacological profile of Paxiphylline D.

Currently, there is no specific information available regarding the signaling pathways that are
directly modulated by Paxiphylline D. Given the diverse activities of related alkaloids, it is
plausible that Paxiphylline D could interact with various cellular targets and pathways. Future
research in this area is crucial to understanding its potential therapeutic applications.

The following diagram illustrates a hypothetical workflow for investigating the biological activity

of a novel natural product like Paxiphylline D.
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Investigational Workflow for Biological Activity
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Caption: A potential workflow for elucidating the biological activity of Paxiphylline D.
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Conclusion

Paxiphylline D represents a structurally complex and intriguing member of the Daphniphyllum
alkaloid family. While its chemical structure has been well-characterized, a significant gap
remains in the understanding of its physical properties, a detailed synthetic route, and its
specific biological activities and mechanisms of action. This guide consolidates the currently
available information and highlights the areas where further research is needed. The unique
structural features of Paxiphylline D make it a compelling target for both synthetic chemists
and pharmacologists, and future studies will undoubtedly shed more light on its potential as a
lead compound in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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